Cas no 1794844-38-4 ({[(2-methylphenyl)methyl]carbamoyl}methyl 4-ethylbenzoate)

{[(2-methylphenyl)methyl]carbamoyl}methyl 4-ethylbenzoate is a specialized ester-carbamate hybrid compound with potential applications in pharmaceutical and fine chemical synthesis. Its structure combines a 4-ethylbenzoate moiety with a carbamoyl functional group linked to a 2-methylbenzyl substituent, offering unique reactivity and steric properties. The compound may serve as an intermediate in the development of bioactive molecules, leveraging its dual functional groups for selective modifications. Its ethyl and methyl substituents enhance lipophilicity, which could be advantageous in drug design for improved membrane permeability. The product is typically characterized by high purity and stability under controlled conditions, making it suitable for research and industrial applications requiring precise molecular architecture.

{[(2-methylphenyl)methyl]carbamoyl}methyl 4-ethylbenzoate structure

1794844-38-4 structure

Product Name:{[(2-methylphenyl)methyl]carbamoyl}methyl 4-ethylbenzoate

CAS No:1794844-38-4

MF:C₁₉H₂₁NO₃

MW:311.374945402145

CID:5324330

Update Time:2025-06-14

{[(2-methylphenyl)methyl]carbamoyl}methyl 4-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

- 2-((2-methylbenzyl)amino)-2-oxoethyl 4-ethylbenzoate
- {[(2-METHYLPHENYL)METHYL]CARBAMOYL}METHYL 4-ETHYLBENZOATE
- 2-[(2-methylbenzyl)amino]-2-oxoethyl 4-ethylbenzoate
- [2-[(2-methylphenyl)methylamino]-2-oxoethyl] 4-ethylbenzoate
- STL195067
- {[(2-methylphenyl)methyl]carbamoyl}methyl 4-ethylbenzoate
- Inchi： 1S/C19H21NO3/c1-3-15-8-10-16(11-9-15)19(22)23-13-18(21)20-12-17-7-5-4-6-14(17)2/h4-11H,3,12-13H2,1-2H3,(H,20,21)
- InChI Key： PYPBGFQUZJUXQO-UHFFFAOYSA-N
- SMILES： O(C(C1C=CC(=CC=1)CC)=O)CC(NCC1C=CC=CC=1C)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 7
Complexity: 388
XLogP3: 3.8
Topological Polar Surface Area: 55.4

{[(2-methylphenyl)methyl]carbamoyl}methyl 4-ethylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6609-3909-2μmol	{[(2-methylphenyl)methyl]carbamoyl}methyl 4-ethylbenzoate	1794844-38-4	2μmol	$57.0	2023-09-07
Life Chemicals	F6609-3909-5μmol	{[(2-methylphenyl)methyl]carbamoyl}methyl 4-ethylbenzoate	1794844-38-4	5μmol	$63.0	2023-09-07
Life Chemicals	F6609-3909-10μmol	{[(2-methylphenyl)methyl]carbamoyl}methyl 4-ethylbenzoate	1794844-38-4	10μmol	$69.0	2023-09-07
Life Chemicals	F6609-3909-20μmol	{[(2-methylphenyl)methyl]carbamoyl}methyl 4-ethylbenzoate	1794844-38-4	20μmol	$79.0	2023-09-07
Life Chemicals	F6609-3909-1mg	{[(2-methylphenyl)methyl]carbamoyl}methyl 4-ethylbenzoate	1794844-38-4	1mg	$54.0	2023-09-07
Life Chemicals	F6609-3909-2mg	{[(2-methylphenyl)methyl]carbamoyl}methyl 4-ethylbenzoate	1794844-38-4	2mg	$59.0	2023-09-07
Life Chemicals	F6609-3909-3mg	{[(2-methylphenyl)methyl]carbamoyl}methyl 4-ethylbenzoate	1794844-38-4	3mg	$63.0	2023-09-07
Life Chemicals	F6609-3909-4mg	{[(2-methylphenyl)methyl]carbamoyl}methyl 4-ethylbenzoate	1794844-38-4	4mg	$66.0	2023-09-07
Life Chemicals	F6609-3909-5mg	{[(2-methylphenyl)methyl]carbamoyl}methyl 4-ethylbenzoate	1794844-38-4	5mg	$69.0	2023-09-07
Life Chemicals	F6609-3909-10mg	{[(2-methylphenyl)methyl]carbamoyl}methyl 4-ethylbenzoate	1794844-38-4	10mg	$79.0	2023-09-07

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Additional information on {[(2-methylphenyl)methyl]carbamoyl}methyl 4-ethylbenzoate

Latest Research Insights on 1794844-38-4 and {[(2-methylphenyl)methyl]carbamoyl}methyl 4-ethylbenzoate in Chemical Biology and Pharmaceutical Applications

The chemical compound 1794844-38-4 and its derivative, {[(2-methylphenyl)methyl]carbamoyl}methyl 4-ethylbenzoate, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are being explored for their potential therapeutic applications, particularly in the context of targeted drug delivery and enzyme inhibition. This research briefing synthesizes the latest findings and developments related to these compounds, providing a comprehensive overview for professionals in the field.

Recent studies have highlighted the unique structural properties of 1794844-38-4, which make it a promising candidate for modulating biological pathways. The compound's ability to interact with specific protein targets has been demonstrated in vitro, suggesting its potential as a lead compound for drug development. Meanwhile, {[(2-methylphenyl)methyl]carbamoyl}methyl 4-ethylbenzoate has been investigated for its role as a prodrug, with researchers focusing on its metabolic stability and bioavailability.

One of the key findings in the latest research is the enhanced pharmacokinetic profile of {[(2-methylphenyl)methyl]carbamoyl}methyl 4-ethylbenzoate when compared to its parent compound. Studies have shown that this derivative exhibits improved membrane permeability and reduced first-pass metabolism, which could translate to better clinical outcomes. Additionally, molecular docking simulations have revealed high binding affinity for certain enzyme targets, further supporting its therapeutic potential.

In terms of methodology, recent investigations have employed a combination of computational modeling, high-throughput screening, and in vivo assays to elucidate the mechanisms of action for these compounds. Advanced techniques such as X-ray crystallography and NMR spectroscopy have been utilized to characterize their molecular interactions at atomic resolution. These approaches have provided valuable insights into structure-activity relationships (SAR) that are crucial for optimizing their pharmacological properties.

The implications of these findings are far-reaching, particularly in the development of novel treatments for diseases where current therapeutic options are limited. Researchers are now exploring the application of these compounds in oncology, neurodegenerative disorders, and inflammatory conditions. Preliminary results from animal models have shown promising efficacy with manageable toxicity profiles, paving the way for potential clinical trials.

In conclusion, the ongoing research on 1794844-38-4 and {[(2-methylphenyl)methyl]carbamoyl}methyl 4-ethylbenzoate represents a significant advancement in medicinal chemistry. The accumulated data suggest that these compounds could serve as valuable tools for both basic research and drug discovery efforts. Future studies should focus on further optimizing their chemical structures and evaluating their long-term safety and efficacy in human subjects.